Cas no 2104727-43-5 (1-(2,3,4-trifluorophenyl)ethane-1,2-diol)

• Product Name: 1-(2,3,4-trifluorophenyl)ethane-1,2-diol
• CAS No: 2104727-43-5
• MF: C₈H₇F₃O₂
• MW: 192.135193109512
• CID: 6072998
• PubChem ID: 165846618
• Update Time: 2025-10-22

1-(2,3,4-trifluorophenyl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(2,3,4-trifluorophenyl)ethane-1,2-diol
• 1,2-Ethanediol, 1-(2,3,4-trifluorophenyl)-
• 1-(2,3,4-Trifluorophenyl)-1,2-ethanediol
• EN300-1766716
• 2104727-43-5

• Inchi： 1S/C8H7F3O2/c9-5-2-1-4(6(13)3-12)7(10)8(5)11/h1-2,6,12-13H,3H2
• InChI Key： QVSDZUPKIXDYNE-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(F)C(F)=C1F)(O)CO

Computed Properties

• Exact Mass: 192.03981395g/mol
• Monoisotopic Mass: 192.03981395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.470±0.06 g/cm3(Predicted)
• Boiling Point: 279.4±35.0 °C(Predicted)
• pka: 12.42±0.20(Predicted)

Additional information on 1-(2,3,4-trifluorophenyl)ethane-1,2-diol

1-(2,3,4-Trifluorophenyl)ethane-1,2-diol (CAS No. 2104727-43-5): A Versatile Fluorinated Building Block for Modern Chemistry

In the rapidly evolving field of organic chemistry, fluorinated compounds have garnered significant attention due to their unique physicochemical properties and broad applications. Among these, 1-(2,3,4-trifluorophenyl)ethane-1,2-diol (CAS No. 2104727-43-5) stands out as a promising fluorinated diol with potential uses in pharmaceuticals, agrochemicals, and advanced materials. This article delves into its molecular characteristics, synthesis pathways, and emerging applications, while addressing trending topics like sustainable fluorination and AI-driven drug discovery.

The 1-(2,3,4-trifluorophenyl)ethane-1,2-diol structure features a benzene ring substituted with three fluorine atoms at the 2, 3, and 4 positions, coupled with a vicinal diol moiety. This combination of fluorine atoms and hydroxyl groups imparts high polarity, metabolic stability, and bioavailability—traits highly sought after in medicinal chemistry. Researchers are increasingly exploring its role as a building block for small-molecule drugs, particularly in targeting GPCRs and kinases, where fluorine's electronegativity enhances binding affinity.

Synthesis of 1-(2,3,4-trifluorophenyl)ethane-1,2-diol typically involves electrophilic aromatic fluorination followed by dihydroxylation of a styrene derivative. Recent advancements in catalytic fluorination (e.g., using NFSI or Selectfluor) have improved yields and reduced waste, aligning with the green chemistry movement. A 2023 study highlighted its preparation via biocatalytic routes, leveraging engineered enzymes to achieve enantioselectivity—a hot topic in industrial biotechnology.

Beyond pharmaceuticals, this compound's fluorine-rich scaffold finds utility in liquid crystal materials for displays and organic electronics. Its ability to modulate dielectric constants and thermal stability makes it valuable for OLEDs and flexible electronics—areas booming due to the demand for foldable smartphones and wearable tech. Notably, its derivatives are being tested as crosslinking agents in high-performance polymers, addressing searches for heat-resistant coatings.

With the rise of computational chemistry, tools like molecular docking and QSAR modeling are accelerating the exploration of 1-(2,3,4-trifluorophenyl)ethane-1,2-diol derivatives. Public datasets (e.g., ChEMBL) now include its analogs, fueling AI-aided drug design—a frequently searched term in 2024. Meanwhile, patent analyses reveal growing interest from biotech startups focusing on fluorinated metabolites for neurodegenerative diseases.

In conclusion, 1-(2,3,4-trifluorophenyl)ethane-1,2-diol exemplifies the synergy between fluorine chemistry and modern applications. As industries prioritize eco-friendly synthesis and precision medicine, this compound's versatility ensures its relevance. Future research may unlock its potential in proteolysis-targeting chimeras (PROTACs) or covalent inhibitors, further cementing its role in next-generation therapeutics.